ASP7663

Specification

• Description: ASP7663 is a transient receptor potential ankyrin 1 (TRPA1) agonist. It induces calcium influx in HEK293 cells expressing human, rat, or mouse TRPA1 (EC50s = 0.51, 0.54, and 0.5 µM, respectively) and stimulates serotonin (5-HT) release from QGP-1 enterochromaffin cells that endogenously express TRPA1 (EC50 = 72.5 µM). It reduces colonic transit time in mouse models of constipation induced by clonidine or loperamide when administered orally at a dose of 1 mg/kg, an effect that can be blocked by vagotomy or the TRPA1 antagonist HC-030031. ASP7663 (0.3 mg/kg, p.o.) reduces the number of abdominal contractions induced by colorectal distension in mice.; ASP7663 is an orally bioavailable selective TRPA1 activator. It acts by stimulating 5-HT release from QGP-1 cells and exhibiting an abdominal analgesic effect in vivo.
• CAS No.: 1190217-35-6
• Molecular Formula: C14H14FNO3
• Molecular Weight: 263.26 g/mol
• IUPAC Name: (2E)-2-[7-fluoro-1-(2-methylpropyl)-2-oxoindol-3-ylidene]acetic acid
• Standard InChI: InChI=1S/C14H14FNO3/c1-8(2)7-16-13-9(4-3-5-11(13)15)10(14(16)19)6-12(17)18/h3-6,8H,7H2,1-2H3,(H,17,18)/b10-6+
• Standard InChI Key: RCVZUIGCNAAMIC-UXBLZVDNSA-N
• Isomeric SMILES: CC(C)CN1C2=C(C=CC=C2F)/C(=C\C(=O)O)/C1=O
• SMILES: CC(C)CN1C2=C(C=CC=C2F)C(=CC(=O)O)C1=O
• Canonical SMILES: CC(C)CN1C2=C(C=CC=C2F)C(=CC(=O)O)C1=O
• Appearance: Solid powder